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Compound of Interest

Compound Name: CYY292

Cat. No.: B10860776 Get Quote

Technical Support Center: CYY292
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CYY292.

The information is presented in a question-and-answer format to directly address common

issues encountered during experiments, with a focus on its insolubility in aqueous buffers.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: I'm having trouble dissolving CYY292 in my aqueous buffer (e.g., PBS). It's forming a

precipitate. Why is this happening and what can I do?

A1: CYY292 is a hydrophobic small molecule with limited solubility in aqueous solutions. Direct

dissolution in aqueous buffers like PBS will likely result in precipitation. The standard practice is

to first dissolve CYY292 in 100% dimethyl sulfoxide (DMSO) to create a high-concentration

stock solution (e.g., 10 mM). This DMSO stock is then diluted into your aqueous experimental

medium to the final desired concentration.

Troubleshooting Steps for Precipitation During Dilution:

Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous

solution is kept to a minimum, ideally at or below 0.1%.[1][2] Most cell lines can tolerate this
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level of DMSO without significant toxicity. Always include a vehicle control with the same final

DMSO concentration in your experiments.

Serial Dilution in DMSO: Instead of a single large dilution of the high-concentration DMSO

stock into your aqueous buffer, perform one or more intermediate dilutions in 100% DMSO

first. This gradual reduction in the compound's concentration in the organic solvent before

introducing it to the aqueous environment can help prevent it from crashing out of solution.

Method of Dilution:

Pre-warm your aqueous buffer or cell culture medium to the experimental temperature

(e.g., 37°C) before adding the CYY292/DMSO solution.

Add the CYY292/DMSO stock to the aqueous solution while gently vortexing or swirling to

ensure rapid and thorough mixing.

Add the DMSO stock directly into the vortex of the stirring aqueous solution, rather than

just dropping it onto the surface.

Prepare Fresh Working Solutions: It is highly recommended to prepare fresh aqueous

working solutions of CYY292 for each experiment. Avoid storing diluted aqueous solutions

for extended periods, as the compound may precipitate over time. Stock solutions in

anhydrous DMSO are more stable and should be stored at -20°C or -80°C in small, single-

use aliquots to prevent degradation from repeated freeze-thaw cycles.

Q2: What are the known properties of CYY292?

A2: CYY292 is a novel and potent small molecule inhibitor primarily targeting Fibroblast Growth

Factor Receptor 1 (FGFR1).[1][2] It also shows inhibitory activity against other kinases.
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Property Value Reference

Molecular Formula C₂₄H₂₈N₈O [1]

Molecular Weight 444.5 g/mol [1]

Appearance Solid [1]

Primary Target FGFR1 [1][2]

Solubility
Slightly soluble in Ethanol and

Methanol. Soluble in DMSO.
[1]

Q3: What are the reported inhibitory activities of CYY292?

A3: CYY292 has been shown to inhibit the kinase activity of several receptors. The half-

maximal inhibitory concentrations (IC₅₀) are summarized below.
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Target Kinase IC₅₀ (nM)

PDGFRα 5.35

PDGFRβ 4.6

FGFR1 28

FGFR2 28

FGFR3 78

VEGFR2 33

VEGFR1 36

c-Kit 67

IGF-1R 75

EGFR 128

BTK 198

Cdk4/cyclin D3 214

MET 396

FGFR4 >1000

Q4: Can you provide a detailed protocol for preparing CYY292 for a cell-based assay?

A4: The following protocol is a general guideline based on standard practices for hydrophobic

compounds and information from studies using CYY292.

Experimental Protocols
Protocol 1: Preparation of CYY292 Stock and Working Solutions for Cell-Based Assays

Materials:

CYY292 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Sterile, aqueous buffer or cell culture medium

Procedure:

Stock Solution Preparation (10 mM):

Calculate the mass of CYY292 powder required to make a 10 mM stock solution. (Mass =

10 mM * 444.5 g/mol * Volume in L). For example, to make 1 mL of a 10 mM stock, weigh

out 4.445 mg of CYY292.

Aseptically add the appropriate volume of anhydrous DMSO to the CYY292 powder in a

sterile tube.

Vortex thoroughly until the powder is completely dissolved. The solution should be clear. If

necessary, brief sonication in a water bath can aid dissolution.

Storage of Stock Solution:

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This prevents contamination and degradation from multiple freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected

from light.

Working Solution Preparation (Example for a final concentration of 1 µM):

Thaw a single aliquot of the 10 mM CYY292 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Perform a 1:100 dilution of the 10 mM

stock in anhydrous DMSO to create a 100 µM intermediate stock. To do this, mix 2 µL of

the 10 mM stock with 198 µL of DMSO.

Final Dilution: Pre-warm the cell culture medium or aqueous buffer to 37°C. Add the 100

µM intermediate stock at a 1:100 ratio to the pre-warmed medium to achieve a final

concentration of 1 µM. For example, add 10 µL of the 100 µM intermediate stock to 990 µL

of medium. This results in a final DMSO concentration of 0.1%.
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Mix immediately and thoroughly by gentle vortexing or inversion.

Use the freshly prepared working solution for your experiment.

Visualizations
CYY292 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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